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Compound of Interest

Compound Name: Heclin

Cat. No.: B12462937

Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and operational guidance for the handling and

disposal of Heclin (CAS 890605-54-6), a potent and selective HECT E3 ubiquitin ligase

inhibitor. Given its cytotoxic properties, adherence to these procedures is mandatory to ensure

personnel safety and mitigate environmental contamination.

Precautionary Measures & Personal Protective
Equipment (PPE)
Heclin is cytotoxic and must be handled with appropriate precautions to prevent exposure.

Standard procedures for handling hazardous chemicals should be strictly followed.

Engineering Controls:

All work involving solid Heclin or concentrated stock solutions must be conducted in a

certified chemical fume hood or a Class II Biological Safety Cabinet to avoid inhalation of

dust or aerosols.
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Ensure a safety shower and eyewash station are readily accessible in the immediate work

area.

Required Personal Protective Equipment (PPE):

Gloves: Double gloving with chemotherapy-rated nitrile gloves is required. Change gloves

immediately if contaminated, punctured, or torn.

Eye Protection: Chemical safety goggles or a full-face shield must be worn.

Lab Coat: A disposable, back-closing gown made of a low-permeability fabric is mandatory.

Standard lab coats are not sufficient.

Respiratory Protection: For operations with a high potential for aerosolization (e.g., spill

cleanup), a NIOSH-approved respirator (e.g., N95) may be required. Consult your

institution's Environmental Health and Safety (EHS) department.

Quantitative Data Summary
The following table summarizes key quantitative data for Heclin, compiled from supplier

technical data sheets and primary literature.
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Property Value Source(s)

Molecular Formula C₁₇H₁₇NO₃

Molecular Weight 283.32 g/mol

CAS Number 890605-54-6

IC₅₀ (Smurf2) 6.8 µM

IC₅₀ (Nedd4) 6.3 µM

IC₅₀ (WWP1) 6.9 µM

IC₅₀ (HEK293 cells) 45 µM (Cytotoxicity)

Solubility

DMSO: ≥20 mg/mL (≥70.6

mM)Ethanol: ≥10 mg/mL

(≥35.3 mM)

Storage (Solid)
Store at -20°C. Stable for ≥ 4

years.

Storage (Solution)

Store stock solutions at -80°C

for up to 6 months or at -20°C

for up to 1 month. Avoid

repeated freeze-thaw cycles.

Operational Plans: Handling and First Aid
Preparation of Stock Solutions

Preparation: Perform all weighing and reconstitution activities within a chemical fume hood.

Place a disposable, plastic-backed absorbent liner on the work surface.

Reconstitution: To prepare a 10 mM stock solution, add 353 µL of DMSO to 1 mg of Heclin.

Ensure the vial is tightly capped and vortex gently until the solid is completely dissolved.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in clearly labeled

cryovials to minimize freeze-thaw cycles.

Storage: Store aliquots at -80°C as recommended.
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First Aid Procedures
Immediate action is required in case of exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Experimental Protocol: Cell Viability Assay in
HEK293 Cells
This protocol details the methodology for assessing the cytotoxic effects of Heclin on Human

Embryonic Kidney (HEK293) cells.

Materials:

HEK293 cells

Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal

Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

Heclin stock solution (10 mM in DMSO)

Phosphate-Buffered Saline (PBS)

0.25% Trypsin-EDTA

96-well clear-bottom cell culture plates

Cell viability reagent (e.g., CellTiter-Glo®, MTT, or similar)
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Humidified incubator (37°C, 5% CO₂)

Procedure:

Cell Seeding:

Culture HEK293 cells to approximately 80-90% confluency.

Wash cells with PBS, then detach them using Trypsin-EDTA.

Neutralize trypsin with complete culture medium and centrifuge the cell suspension.

Resuspend the cell pellet and perform a cell count.

Seed 5,000 cells in 100 µL of complete culture medium per well in a 96-well plate.

Incubate overnight to allow for cell attachment.

Heclin Treatment:

Prepare serial dilutions of Heclin in complete culture medium from the 10 mM DMSO

stock. Ensure the final DMSO concentration in all wells (including vehicle control) is ≤

0.5%.

Remove the medium from the wells and add 100 µL of the Heclin dilutions or vehicle

control medium.

Incubate the plate for 24-72 hours.

Viability Assessment:

After the incubation period, assess cell viability according to the manufacturer's protocol

for your chosen reagent.

For an MTT assay, this typically involves adding the MTT reagent, incubating for 2-4

hours, and then solubilizing the formazan crystals before reading the absorbance.

Data Analysis:
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Normalize the data to the vehicle-treated control wells.

Plot the normalized viability versus the log of the Heclin concentration and fit the data to a

dose-response curve to calculate the IC₅₀ value.
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Caption: Experimental workflow for determining Heclin cytotoxicity in HEK293 cells.
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Disposal Plan
All materials that have come into contact with Heclin are considered cytotoxic waste and must

be disposed of according to institutional and local regulations for hazardous chemical waste.

Waste Segregation:

Solid Waste: Contaminated PPE (gloves, gowns), plasticware (pipette tips, tubes), and lab

paper should be placed in a designated, clearly labeled cytotoxic waste container (often a

yellow bin with a cytotoxic symbol).

Liquid Waste: Unused stock solutions and contaminated cell culture media should be

collected in a dedicated, sealed, and clearly labeled hazardous liquid waste container. Do

not pour Heclin waste down the drain.

Sharps: Needles and syringes used for handling Heclin solutions must be disposed of in a

puncture-resistant cytotoxic sharps container.
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Caption: Logical workflow for the segregation and disposal of Heclin-contaminated waste.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Heclin]. BenchChem, [2026]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12462937/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-heclin
https://www.benchchem.com/product/b12462937/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-heclin
https://www.benchchem.com/product/b12462937/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-heclin
https://www.benchchem.com/product/b12462937/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-handling-heclin
https://www.benchchem.com/product/b12462937/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-heclin
https://www.benchchem.com/product/b12462937/docs#essential-safety-and-operational-guide-for-handling-heclin
https://www.benchchem.com/product/b12462937/docs#essential-safety-and-operational-guide-for-handling-heclin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12462937?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b12462937/docs#essential-safety-and-operational-
guide-for-handling-heclin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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